![B1575189 Receptor tyrosine-protein kinase erbB-2 (369-377)](/img/no-structure.png)
Receptor tyrosine-protein kinase erbB-2 (369-377)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
1. Cancer Immunotherapy Applications
- ErbB2 protein is overexpressed in various cancers (breast, ovary, stomach, kidney, colon, lung) and is a candidate antigen for targeted cancer immunotherapy. A study demonstrated the generation of potent CD8(+) T cells with specificity for the ErbB2(369-377) peptide, indicating potential applications in the adoptive immunotherapy of ErbB2-expressing malignancies (Lanitis et al., 2014).
2. Role in Cancer Development and Therapeutics
- Receptor tyrosine kinases, including ErbB2, are crucial in many types of human tumors. Their aberrant activation contributes to cancer development. They have been intensely studied to understand their roles in cancer biology and as therapeutic targets (Hynes, 2005).
- Another study emphasizes the importance of ErbB receptors in tumor etiology and progression, and their significance as clinical targets, particularly highlighting the molecular mechanisms underlying response to ErbB-targeted therapies (Hynes & Lane, 2005).
3. Signaling Mechanisms and Cellular Responses
- ErbB-4, a related receptor tyrosine kinase, plays a role in cell proliferation and differentiation. Its cleavage by γ-secretase after ligand binding or activation leads to signaling mechanisms affecting cellular responses (Ni et al., 2001).
- The ErbB signaling network, through receptor heterodimerization, integrates extracellular stimuli with internal signal transduction pathways, impacting cellular response in development, proliferation, and differentiation (Olayioye et al., 2000).
4. Therapeutic Targeting and Disease Implications
- ErbB receptors, including ErbB2, are central in many biological processes and diseases, including cancer and non-cancerous conditions like schizophrenia and hypertension. Targeting these receptors is critical for therapeutic interventions (Linggi & Carpenter, 2006).
5. Potential for New Therapeutic Approaches
- ErbB receptors and ligands have been identified as suitable targets for novel therapeutic approaches in carcinomas, exemplified by the development and clinical application of compounds like trastuzumab for metastatic breast cancer (Normanno et al., 2003).
Properties
sequence |
KIFGSLAFL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Receptor tyrosine-protein kinase erbB-2 (369-377) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.